Cas no 1236262-23-9 (2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride)

• Product Name: 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride
• CAS No: 1236262-23-9
• MF: C₁₃H₂₁ClN₂O
• MW: 256.771642446518
• CID: 1078580
• PubChem ID: 56832044
• Update Time: 2025-10-30

2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride
• 2-Amino-N-(tert-butyl)-3-phenylpropanamidehydrochloride
• 2-amino-N-tert-butyl-3-phenylpropanamide;hydrochloride
• 1236262-23-9
• AKOS015847474
• 2-amino-N-tert-butyl-3-phenylpropanamide hydrochloride

• MDL： MFCD13562442
• Inchi： 1S/C13H20N2O.ClH/c1-13(2,3)15-12(16)11(14)9-10-7-5-4-6-8-10;/h4-8,11H,9,14H2,1-3H3,(H,15,16);1H
• InChI Key： NERLZPPPBKRZDB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N)NC(C)(C)C

Computed Properties

• Exact Mass: 256.1342410g/mol
• Monoisotopic Mass: 256.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride

Introduction to 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride (CAS No: 1236262-23-9)

2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride, identified by its CAS number 1236262-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CONH-) and a hydrochloride salt form, which enhances its solubility and bioavailability. The structural features of this molecule, including its tert-butyl and phenyl substituents, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group (C(CH₃)₃) attached to the nitrogen atom in the amide moiety plays a crucial role in modulating the compound's pharmacokinetic behavior. This bulky group can influence both the metabolic stability and the binding affinity of the molecule to biological targets. In contrast, the phenyl ring at the third carbon position introduces aromaticity, which is often associated with enhanced lipophilicity and interactions with aromatic binding pockets in proteins. These structural elements make 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies suggest that amides derived from phenylpropionic acid derivatives exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The presence of both the tert-butyl and phenyl groups may enhance these effects by improving receptor binding and reducing metabolic degradation.

In particular, research has highlighted the role of amide-based molecules in modulating enzyme activity. For instance, modifications at the nitrogen position can alter the interaction with enzymes such as cyclooxygenases (COX) or lipoxygenases, which are key targets in inflammatory pathways. The hydrochloride salt form of this compound ensures better solubility in aqueous environments, facilitating its use in both in vitro and in vivo studies. This solubility advantage is critical for drug formulation and delivery systems.

The synthesis of 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as phenylacetic acid or its derivatives. The introduction of the tert-butyl group requires protection-deprotection strategies to avoid unwanted side reactions. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity. The final step involves conversion to the hydrochloride salt to improve stability and bioavailability.

From a medicinal chemistry perspective, the structural diversity offered by this compound makes it an attractive scaffold for derivative development. By systematically modifying substituents such as the phenyl ring or introducing additional functional groups, researchers can fine-tune its pharmacological profile. For example, fluorination or chlorination of the aromatic ring may enhance binding affinity or metabolic stability. Such modifications are often guided by high-throughput screening (HTS) data or structure-activity relationship (SAR) studies.

Current research trends indicate that amide-based compounds are increasingly being explored for their potential in treating neurological disorders. The ability of these molecules to cross the blood-brain barrier and interact with central nervous system (CNS) receptors makes them particularly relevant for conditions such as Alzheimer's disease or Parkinson's disease. Preliminary studies on related compounds suggest that modifications at the nitrogen position can significantly impact efficacy and selectivity.

The pharmaceutical industry has also shown interest in this class of compounds for their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including cell growth, differentiation, and apoptosis. Inhibiting aberrant kinase activity is a key strategy in cancer therapy. The unique structural features of 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride, particularly its ability to mimic natural substrates or compete with ATP binding sites, make it a viable candidate for kinase inhibition studies.

In conclusion, 2-Amino-N-(tert-butyl)-3-phenylpropanamide hydrochloride (CAS No: 1236262-23-9) represents a significant advancement in pharmaceutical chemistry due to its well-designed molecular framework and potential biological applications. Its structural attributes—such as the presence of a tert-butyl group and a phenyl ring"—offer versatility for further chemical modifications aimed at optimizing therapeutic efficacy. As research continues to uncover new insights into enzyme mechanisms and drug-receptor interactions, this compound is poised to play an important role in future drug development efforts.